Cas no 2167393-33-9 (Tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate)

• Product Name: Tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate
• CAS No: 2167393-33-9
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 5058107
• PubChem ID: 129626462
• Update Time: 2025-05-23

Tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate
• 2167393-33-9
• CS-B1459
• CS-16890
• tert-butyl 5-amino-4-carbamoylimidazole-1-carboxylate
• 1H-Imidazole-1-carboxylic acid, 5-amino-4-(aminocarbonyl)-, 1,1-dimethylethyl ester
• E82777
• AKOS037651430
• Tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate

• Inchi： 1S/C9H14N4O3/c1-9(2,3)16-8(15)13-4-12-5(6(13)10)7(11)14/h4H,10H2,1-3H3,(H2,11,14)
• InChI Key： HBVOTPVLSYLLBY-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(C(N)=O)=C1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.10659032g/mol
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 113

Additional information on Tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate

Research Briefing on Tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate (CAS: 2167393-33-9) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate (CAS: 2167393-33-9) is a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting various diseases. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate, emphasizing its role as a precursor for imidazole-based inhibitors. The study demonstrated that this compound can be efficiently synthesized through a multi-step process involving Boc-protection and carbamoylation, with high yields and purity. The researchers also investigated its stability under various conditions, providing valuable insights for its storage and handling in industrial settings.

Another significant development was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where Tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate was utilized as a building block for the design of kinase inhibitors. The study revealed that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. Molecular docking studies further supported its potential as a scaffold for developing targeted therapies, with promising selectivity and low cytotoxicity.

Beyond oncology, recent research has also explored the application of this compound in antimicrobial drug development. A study in the European Journal of Medicinal Chemistry demonstrated that structurally modified analogs of Tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate displayed significant activity against drug-resistant bacterial strains. The findings suggest that this compound could serve as a valuable starting point for designing new antibiotics to address the growing challenge of antimicrobial resistance.

In conclusion, Tert-butyl 5-amino-4-carbamoyl-1H-imidazole-1-carboxylate (CAS: 2167393-33-9) continues to attract attention in the pharmaceutical and chemical biology communities due to its multifaceted applications. Ongoing research is expected to further elucidate its mechanistic roles and expand its utility in drug discovery. Future studies may focus on optimizing its synthetic routes, exploring additional biological targets, and advancing its preclinical development for therapeutic use.